Cas no 692737-66-9 (1-(3-Fluorophenyl)cyclopropanamine hydrochloride)

• Product Name: 1-(3-Fluorophenyl)cyclopropanamine hydrochloride
• CAS No: 692737-66-9
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD08752572
• CID: 833178
• PubChem ID: 53256538
• Update Time: 2025-06-10

1-(3-Fluorophenyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-(3-fluorophenyl)-, hydrochloride (1:1)
• 1-(3-Fluorophenyl)cyclopropanamine Hydrochloride
• 1-(3-fluorophenyl)cyclopropan-1-amine,hydrochloride
• CYCLOPROPANAMINE, 1-(3-FLUOROPHENYL)-, (HYDROCHLORIDE) (1:1)
• 1-(3-fluorophenyl)-1-cyclopropylamine hydrochloride
• 1-(3-FLUORO-PHENYL)-CYCLOPROPYLAMINE HYDROCHLORIDE
• Cyclopropanamine,1-(3-fluorophenyl)-,hydrochloride
• 1-(3-fluorophenyl)cyclopropan-1-amine hydrochloride
• 1-(3-Fluorophenyl)cyclopropanamine HCl
• NE28854
• AK156460
• ST24037239
• Y1737
• Z1250132685
• Cyclopropanamine, 1-(3-fluorophenyl)-, hydrochloride (1
• 1-(3-Fluoro-phenyl)-
• A853012
• 1-(3-fluorophenyl)cyclopropanaminehydrochloride
• EN300-83153
• 1-(3-Fluorophenyl)-cyclopropanamine hydrochloride (1:1)
• SB38347
• 1-(3-Fluorophenyl)cyclopropan-1-amine--hydrogen chloride (1/1)
• 692737-66-9
• DTXSID90693187
• AKOS024261714
• SCHEMBL1935988
• 1-(3-Fluoro-phenyl)-cyclopropylamine hydrochloride, AldrichCPR
• 1-(3-fluorophenyl)cyclopropan-1-amine;hydrochloride
• MFCD08752572
• DS-8855
• CS-W020618
• 1-(3-Fluorophenyl)cyclopropanamine hydrochloride

• MDL： MFCD08752572
• Inchi： 1S/C9H10FN.ClH/c10-8-3-1-2-7(6-8)9(11)4-5-9;/h1-3,6H,4-5,11H2;1H
• InChI Key： LZAJSOANABVKSY-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C1(CC1)N

Computed Properties

• Exact Mass: 187.05600
• Monoisotopic Mass: 187.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 3.27580

1-(3-Fluorophenyl)cyclopropanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-Fluorophenyl)cyclopropanamine hydrochloride

Comprehensive Overview of 1-(3-Fluorophenyl)cyclopropanamine hydrochloride (CAS No. 692737-66-9)

1-(3-Fluorophenyl)cyclopropanamine hydrochloride (CAS No. 692737-66-9) is a fluorinated cyclopropylamine derivative with significant potential in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural features, including the cyclopropylamine moiety and 3-fluorophenyl group, which are critical for modulating biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders.

The growing interest in fluorinated compounds like 1-(3-Fluorophenyl)cyclopropanamine hydrochloride stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Fluorination is a common strategy in medicinal chemistry to improve drug-like properties, and this compound exemplifies how subtle structural modifications can lead to significant functional improvements. Its hydrochloride salt form further enhances solubility, making it suitable for various experimental protocols.

In recent years, the demand for small molecule modulators has surged, driven by advancements in high-throughput screening and computational drug design. 1-(3-Fluorophenyl)cyclopropanamine hydrochloride is frequently cited in patents and academic publications as a key intermediate or active pharmacophore. Its relevance to neurotransmitter regulation and enzyme inhibition aligns with current trends in treating conditions such as depression, anxiety, and neurodegenerative diseases, which remain high-priority areas in global healthcare.

From a synthetic chemistry perspective, the preparation of 1-(3-Fluorophenyl)cyclopropanamine hydrochloride involves multi-step organic transformations, including cyclopropanation and fluorination reactions. The compound’s purity and stability are critical for reproducible results, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. These quality control measures ensure its reliability in both academic and industrial settings.

Beyond its pharmaceutical applications, 1-(3-Fluorophenyl)cyclopropanamine hydrochloride is also studied in material science for its potential role in designing fluorescent probes and molecular sensors. The integration of fluorine atoms into aromatic systems often imparts desirable electronic properties, making such compounds valuable for optoelectronic devices. This interdisciplinary appeal underscores the versatility of CAS No. 692737-66-9 across scientific domains.

As the scientific community continues to explore structure-activity relationships (SAR), compounds like 1-(3-Fluorophenyl)cyclopropanamine hydrochloride serve as pivotal tools for understanding molecular interactions. Its adoption in fragment-based drug discovery and crystallography studies highlights its utility in elucidating binding modes and conformational dynamics. These insights are instrumental in rational drug design, a field increasingly reliant on AI-driven predictive modeling.

Environmental and regulatory considerations also play a role in the compound’s usage. While not classified as hazardous, proper handling protocols are recommended to ensure safety during laboratory procedures. The compound’s stability under standard storage conditions (e.g., room temperature, inert atmosphere) further enhances its practicality for researchers.

In summary, 1-(3-Fluorophenyl)cyclopropanamine hydrochloride (CAS No. 692737-66-9) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to advanced materials, reflect the evolving priorities of science and technology. As innovation accelerates, this compound is poised to remain a staple in the toolkit of chemists and biologists alike.